Cas no 1206248-49-8 (4-Chloro-6-methylpicolinamide)

• Product Name: 4-Chloro-6-methylpicolinamide
• CAS No: 1206248-49-8
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 4815926
• Update Time: 2025-06-12

4-Chloro-6-methylpicolinamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methylpicolinamide
• 4-chloro-6-methylpyridine-2-carboxamide

• Inchi： 1S/C7H7ClN2O/c1-4-2-5(8)3-6(10-4)7(9)11/h2-3H,1H3,(H2,9,11)
• InChI Key： NBKOCLQLWRAMCI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(N)=O)N=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 1.1
• Topological Polar Surface Area: 56

Additional information on 4-Chloro-6-methylpicolinamide

Introduction to 4-Chloro-6-methylpicolinamide (CAS No: 1206248-49-8)

4-Chloro-6-methylpicolinamide, with the chemical formula C₇H₆ClN₂O, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine derivative class, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of both chloro and methyl substituents in its structure imparts unique chemical properties, making it a valuable scaffold for designing novel molecules with enhanced pharmacological profiles.

The CAS No 1206248-49-8 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other structurally similar molecules. As a pyridine amide derivative, 4-Chloro-6-methylpicolinamide exhibits interesting interactions with biological targets, which has prompted extensive investigation into its potential as an intermediate in drug synthesis. Its molecular structure allows for modifications at multiple positions, enabling chemists to explore various derivatives with tailored biological activities.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. 4-Chloro-6-methylpicolinamide has been identified as a promising candidate due to its ability to modulate the activity of enzymes such as kinases and phosphodiesterases. Preliminary studies have shown that this compound can exhibit inhibitory effects on certain cancer-related pathways, making it a potential lead for further development into an anticancer therapeutic agent.

One of the most compelling aspects of 4-Chloro-6-methylpicolinamide is its versatility in medicinal chemistry. The chloro group provides a reactive site for further functionalization via cross-coupling reactions, while the methyl group enhances lipophilicity, improving membrane permeability and bioavailability. These features make it an attractive building block for designing molecules that can interact efficiently with biological membranes and intracellular targets. Additionally, the amide moiety contributes to hydrogen bonding capabilities, allowing for strong binding interactions with protein receptors.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of 4-Chloro-6-methylpicolinamide more accurately. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including those implicated in inflammatory diseases and neurodegenerative disorders. These findings suggest that further optimization of the structure could lead to the development of novel therapeutics with improved efficacy and reduced side effects.

The synthesis of 4-Chloro-6-methylpicolinamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of 6-methylpicolinic acid followed by amidation, or alternative approaches involving palladium-catalyzed cross-coupling reactions. The choice of synthetic pathway depends on factors such as cost-effectiveness, scalability, and environmental considerations. Recent innovations in green chemistry have also prompted researchers to explore more sustainable methods for producing this compound without compromising on quality.

In conclusion, 4-Chloro-6-methylpicolinamide (CAS No: 1206248-49-8) represents a significant area of interest in pharmaceutical research due to its structural features and potential biological activities. Its role as a versatile intermediate in drug discovery underscores its importance in developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely that 4-Chloro-6-methylpicolinamide will remain at the forefront of medicinal chemistry innovation.